2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
2-[(5-benzyl-4,6-dioxo-1H-pyrimidin-2-yl)sulfanyl]-N-pyrimidin-2-ylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O3S/c23-13(20-16-18-7-4-8-19-16)10-26-17-21-14(24)12(15(25)22-17)9-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,18,19,20,23)(H,21,22,24,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOQWSYGVULWHCE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)NC(=NC2=O)SCC(=O)NC3=NC=CC=N3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20387547 | |
| Record name | 2-[(5-Benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20387547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6334-84-5 | |
| Record name | 2-[(5-Benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20387547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide typically involves multiple steps. One common method includes the reaction of 5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidine-2-thiol with N-(pyrimidin-2-yl)acetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The mixture is then heated to facilitate the reaction, followed by purification steps such as recrystallization or chromatography to obtain the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.
Chemical Reactions Analysis
Types of Reactions
2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), potentially reducing the carbonyl groups to alcohols.
Substitution: Nucleophilic substitution reactions can occur, especially at the benzyl or pyrimidinyl groups, using reagents like alkyl halides or acyl chlorides.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Alkyl halides, acyl chlorides
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols.
Scientific Research Applications
The compound 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide has garnered attention in various scientific fields due to its potential applications in medicinal chemistry, particularly in drug development and therapeutic interventions. This article explores its applications, supported by data tables and case studies.
Structural Representation
The compound features a tetrahydropyrimidine core with a pyrimidine substituent and a sulfenamide linkage, which contributes to its biological activity.
Anticancer Activity
Recent studies have indicated that compounds with similar structures to 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide exhibit significant anticancer properties. For instance:
- Mechanism of Action : These compounds may inhibit key enzymes involved in cancer cell proliferation and induce apoptosis in malignant cells.
Antimicrobial Properties
Research has shown that derivatives of this compound possess antimicrobial activity against various pathogens:
- Case Study : A derivative demonstrated efficacy against both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell wall synthesis.
Neurological Applications
The compound's ability to interact with neurotransmitter systems suggests potential applications in treating neurological disorders:
- VMAT2 Inhibition : Similar compounds have been studied for their ability to inhibit the vesicular monoamine transporter 2 (VMAT2), which could lead to therapeutic strategies for conditions like Parkinson's disease and depression.
Table 1: Biological Activities of Related Compounds
| Compound Name | Activity Type | Target Enzyme/Pathway | Reference |
|---|---|---|---|
| Compound A | Anticancer | DNA Topoisomerase | |
| Compound B | Antimicrobial | Cell Wall Synthesis | |
| Compound C | Neurological | VMAT2 |
Case Study 1: Anticancer Efficacy
A study published in the Journal of Medicinal Chemistry evaluated a series of tetrahydropyrimidine derivatives for their anticancer activity. The results showed that certain modifications led to improved potency against breast cancer cell lines.
Case Study 2: Antimicrobial Activity
In a clinical trial reported in Antimicrobial Agents and Chemotherapy, a derivative of the compound was tested against Staphylococcus aureus and exhibited significant bactericidal activity.
Mechanism of Action
The mechanism of action of 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This interaction can lead to various biological effects, such as cell growth inhibition or apoptosis induction. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Variations and Electronic Properties
The target compound distinguishes itself through its 5-benzyl-4,6-dioxo-tetrahydropyrimidine core, which contrasts with related structures. Key analogs include:
- Conformational Flexibility : Dihedral angles between aromatic rings (e.g., 2.4° in vs. 91.9° in ) influence molecular planarity and solvent accessibility. The pyrimidin-2-yl group in the target compound may promote π-π stacking interactions absent in phenyl-substituted analogs .
- Bond Lengths : The shorter Csp²–S bond (1.759 Å in ) compared to Csp³–S (1.795 Å) reflects resonance stabilization, a feature likely conserved in the target compound.
Crystallographic and Hydrogen-Bonding Features
Crystallographic data for analogs reveal key packing motifs:
Biological Activity
The compound 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide is a novel chemical entity that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on existing research.
Chemical Structure
The chemical structure of the compound can be described as follows:
- Core Structure : The compound features a tetrahydropyrimidine ring substituted with a benzyl group and a sulfanyl group.
- Functional Groups : It contains an acetamide moiety and a pyrimidine ring, which are crucial for its biological activity.
Biological Activities
Research indicates that compounds with similar structural motifs exhibit a range of biological activities. Below are the key findings related to the biological activity of the compound:
Anticancer Activity
Compounds containing oxadiazole derivatives have shown significant anticancer properties. For instance:
- In vitro Studies : Studies have demonstrated that related compounds inhibit cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) with IC50 values significantly lower than standard chemotherapy agents like 5-Fluorouracil and Doxorubicin .
Antimicrobial Activity
The compound's structural characteristics suggest potential antimicrobial properties:
- Inhibition of Bacterial Growth : Similar compounds have shown effectiveness against Escherichia coli and Staphylococcus aureus, indicating potential for development as antibacterial agents .
Enzyme Inhibition
The compound may act as an inhibitor for various enzymes:
- Dipeptidyl Peptidase-IV (DPP-IV) : Compounds structurally related to this compound have been identified as DPP-IV inhibitors, which are beneficial in managing Type 2 diabetes due to their role in glucose metabolism .
Case Studies
Several studies highlight the efficacy of similar compounds in clinical settings:
Q & A
Basic Research Question
- HPLC : Use a C18 column (acetonitrile:water gradient) to quantify impurities (<0.5% threshold) .
- Elemental Analysis : Match calculated vs. observed C/H/N/S percentages (±0.3% tolerance) .
- Melting Point : Sharp range (e.g., 210–212°C) indicates crystallinity and purity .
Troubleshooting : Broad melting ranges suggest recrystallization in ethyl acetate:hexane (1:3) .
How to design derivatives for enhanced bioactivity?
Advanced Research Question
Derivatization strategies include:
- Bioisosteric Replacement : Substitute pyrimidinyl with triazine to modulate lipophilicity .
- Prodrug Design : Introduce hydrolyzable groups (e.g., esters) to improve solubility .
- SAR Libraries : Synthesize 10–20 analogs with systematic substituent variations (e.g., halogens, alkyl chains) .
Validation : Screen derivatives against enzyme panels and compare with lead compound .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
